Cas no 383892-07-7 (4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide)

• Product Name: 4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• CAS No: 383892-07-7
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• MDL: MFCD01852194
• CID: 3057741
• PubChem ID: 840790
• Update Time: 2025-04-21

4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)benzohydrazide
• 4-(5-methyl-3-nitro-1H-pyrazol-1-yl)methylbenzohydrazide
• EN300-227840
• AKOS000304135
• 383892-07-7
• C12H13N5O3
• CS-0280723
• Oprea1_509716
• AK-968/40595175
• BBL037932
• 4-({3-nitro-5-methyl-1H-pyrazol-1-yl}methyl)benzohydrazide
• AKOS015922030
• 4-[(5-methyl-3-nitropyrazol-1-yl)methyl]benzohydrazide
• STK298512
• 4-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-benzoic acid hydrazide
• 4-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]benzohydrazide

• MDL： MFCD01852194
• Inchi： 1S/C12H13N5O3/c1-8-6-11(17(19)20)15-16(8)7-9-2-4-10(5-3-9)12(18)14-13/h2-6H,7,13H2,1H3,(H,14,18)
• InChI Key： YFNMSBOQXOPPMR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C(C)=CC([N+](=O)[O-])=N1)NN

Computed Properties

• Exact Mass: 275.10183929Da
• Monoisotopic Mass: 275.10183929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives